(1R,2R,3S,4S)-7-[(tert-butoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2,3-dicarboxylicacid,endo

• Molecular Formula: C13H19NO6
• Molecular Weight: 285.29 g/mol
• IUPAC Name: (1S,2S,3R,4R)-7-[(2-methylpropan-2-yl)oxycarbonyl]-7-azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid
• InChI: InChI=1S/C13H19NO6/c1-13(2,3)20-12(19)14-6-4-5-7(14)9(11(17)18)8(6)10(15)16/h6-9H,4-5H2,1-3H3,(H,15,16)(H,17,18)/t6-,7+,8+,9-
• InChI Key: BLXZJROBTIMWKP-OJOKCITNSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1[C@@H]2CC[C@H]1[C@H]([C@H]2C(=O)O)C(=O)O
• Canonical SMILES: CC(C)(C)OC(=O)N1C2CCC1C(C2C(=O)O)C(=O)O

Description

This compound is a conformationally constrained bicyclic derivative featuring a 7-azabicyclo[2.2.1]heptane core with a tert-butoxycarbonyl (Boc) protecting group at the nitrogen atom and two endo-oriented carboxylic acid groups at positions 2 and 3. Its stereochemistry (1R,2R,3S,4S) imposes a rigid spatial arrangement, making it valuable for studying structure-activity relationships in medicinal chemistry and asymmetric synthesis . The Boc group enhances solubility in organic solvents during synthesis, while the dicarboxylic acid motif enables interactions with biological targets or metal ions .

Comparison with Similar Compounds

Structural and Functional Group Variations

a. Ketone vs. Carboxylic Acid Substituents

• Compound : (1R,4S)-7-Boc-2-oxo-7-azabicyclo[2.2.1]heptane ()
  • Key Differences : Replaces the 2,3-dicarboxylic acids with a 2-oxo (ketone) group.
  • Implications : Reduced polarity and acidity compared to the target compound. The ketone group may participate in nucleophilic additions or serve as a precursor for further functionalization .

b. Single Carboxylic Acid Derivatives

• Compound : (1R,2S,4S)-7-Boc-7-azabicyclo[2.2.1]heptane-2-carboxylic acid ()
  • Key Differences : Contains only one carboxylic acid (at position 2) and distinct stereochemistry (1R,2S,4S).
  • Implications : Lower molecular weight (241.28 g/mol vs. ~325 g/mol estimated for the target) and altered hydrogen-bonding capacity. The stereochemical variance affects its spatial compatibility with biological receptors .

c. Glutamic Acid Analogs

• Compound : (1S,2R,4R)-7-Boc-2-(methoxycarbonylmethyl)-7-azabicyclo[2.2.1]heptane ()
  • Key Differences : Features a methoxycarbonylmethyl side chain mimicking glutamic acid’s γ-carboxylate.
  • Implications : Designed for neurotransmitter receptor modulation. The target compound’s dual carboxylic acids may offer stronger chelation or binding but lack the side-chain flexibility of this analog .

Bicyclic Framework Modifications

a. Different Bicyclo Systems

• Compound : rac-(1R,6R,7R)-2-Boc-2-azabicyclo[4.1.0]heptane-7-carboxylic acid ()
  • Key Differences : [4.1.0] bicyclo system instead of [2.2.1].
  • Implications : Reduced ring strain and altered spatial geometry. The [4.1.0] system may exhibit lower reactivity in ring-opening reactions compared to the strained [2.2.1] core .

b. Oxygen-Containing Analog

• Compound : tert-Butyl (1R,6S)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate ()
  • Key Differences : Incorporates an oxygen atom (7-oxa) and a smaller [4.1.0] scaffold.
  • Implications : Enhanced solubility due to the ether linkage but reduced steric hindrance compared to the target compound’s rigid [2.2.1] framework .

Physicochemical Properties

• Molecular Weight : The target compound’s dual carboxylic acids increase its molecular weight (~325 g/mol) compared to analogs like (241.28 g/mol) .
• Polarity : The 2,3-dicarboxylic acids enhance water solubility and acidity (pKa ~2-3 for each COOH), whereas ketone-containing analogs () are more lipophilic .
• Thermal Stability : The strained [2.2.1] system may reduce thermal stability compared to larger bicyclo frameworks (e.g., [4.1.0]) .

Q & A

Q. What are the key synthetic strategies for preparing this compound?

The synthesis typically involves sequential protection, cyclization, and functionalization steps. A validated approach includes:

• Boc Protection : Introduce the tert-butoxycarbonyl (Boc) group early to protect the amine functionality during subsequent reactions .
• Oxidative Cleavage : Use NaIO₄ and RuCl₃ in a 1:1:1.5 acetonitrile/CCl₄/H₂O system to oxidize intermediates, achieving yields up to 57% after purification via flash chromatography .
• Acidification : Finalize the dicarboxylic acid groups via controlled acid hydrolysis, ensuring stereochemical integrity .

Q. How should researchers handle and store this compound to ensure stability?

• Storage : Store at 2–8°C in a dry, inert environment to prevent Boc group deprotection or acid degradation .
• Handling : Use P95/P1 respirators for particulate protection and OV/AG/P99 filters for aerosolized particles. Wear nitrile gloves and chemical-resistant lab coats to avoid skin contact .

Advanced Research Questions

Q. What methodologies resolve stereochemical complexities in its synthesis?

• Chiral Chromatography : Employ chiral stationary phases (e.g., cellulose tris(3,5-dimethylphenylcarbamate)) to separate diastereomers, as demonstrated in bicyclic azabicyclo systems .
• X-ray Crystallography : Confirm absolute configuration using single-crystal analysis, as applied to structurally similar 7-oxabicyclo[2.2.1]heptane derivatives .
• NMR Spectroscopy : Analyze coupling constants (e.g., $J$-values for vicinal protons) to assign endo/exo configurations .

Q. How can contradictions in spectroscopic data during structural elucidation be addressed?

• Cross-Validation : Compare experimental NMR (¹H, ¹³C) and IR spectra with computational predictions (DFT or molecular modeling) .
• High-Resolution Mass Spectrometry (HRMS) : Confirm molecular formula accuracy (e.g., C₁₃H₂₁NO₄ for analogous compounds) .
• Reaction Replication : Repeat synthesis under controlled conditions to verify intermediate stability and spectral reproducibility .

Q. What in vitro models are appropriate for evaluating biological activity?

• Enzyme Inhibition Assays : Screen against serine proteases or neuraminidases using fluorogenic substrates, noting IC₅₀ values .
• Receptor Binding Studies : Utilize radioligand displacement assays (e.g., μ-opioid or NMDA receptors) to assess affinity, referencing structurally related azabicyclo compounds .
• Cytotoxicity Profiling : Test in HEK-293 or HepG2 cell lines to rule out non-specific toxicity before in vivo studies .

Q. What strategies optimize yield in multi-step syntheses?

• Stepwise Purification : Use flash chromatography with gradient elution (e.g., CH₂Cl₂/EtOAc from 9:1 to 1:1) to isolate intermediates .
• Catalyst Optimization : Replace RuCl₃ with TEMPO/NaOCl for selective oxidations, reducing side-product formation .
• Low-Temperature Quenching : Halt exothermic reactions at –78°C to preserve stereochemical control, as applied in bicyclo[3.2.0]heptane syntheses .